Cas no 13084-76-9 (1H-Pyrazole,3,5-dimethyl-4-(1-methylethyl)-)

• Product Name: 1H-Pyrazole,3,5-dimethyl-4-(1-methylethyl)-
• CAS No: 13084-76-9
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• CID: 177935
• PubChem ID: 266065
• Update Time: 2025-04-19

1H-Pyrazole,3,5-dimethyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3,5-dimethyl-4-(1-methylethyl)-
• 3,5-dimethyl-4-propan-2-yl-1H-pyrazole
• 3,5-Dimethyl-4-isopropylpyrazol
• 4-isopropyl-3,5-dimethyl-1H-pyrazole
• SCHEMBL10297544
• AKOS004907942
• 13084-76-9
• NSC103094
• NSC-103094
• 3,5-dimethyl-4-(propan-2-yl)-1h-pyrazole
• DTXSID70295562

• Inchi： 1S/C8H14N2/c1-5(2)8-6(3)9-10-7(8)4/h5H,1-4H3,(H,9,10)
• InChI Key： NYRGQNFSWYXHKD-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C(C)=N1)C(C)C

Computed Properties

• Exact Mass: 138.11600
• Monoisotopic Mass: 138.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 0.962
• Boiling Point: 244.3°Cat760mmHg
• Flash Point: 100.4°C
• Refractive Index: 1.505
• PSA: 28.68000
• LogP: 2.14990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles